Cas no 1804053-94-8 (Methyl 6-fluoro-4-methylpicolinate)

• Product Name: Methyl 6-fluoro-4-methylpicolinate
• CAS No: 1804053-94-8
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 4906604
• Update Time: 2025-11-06

Methyl 6-fluoro-4-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-4-methylpicolinate

• Inchi： 1S/C8H8FNO2/c1-5-3-6(8(11)12-2)10-7(9)4-5/h3-4H,1-2H3
• InChI Key： PLSRLFCSHJIBNX-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-4-methylpicolinate

Methyl 6-fluoro-4-methylpicolinate: A Comprehensive Overview

Methyl 6-fluoro-4-methylpicolinate, identified by the CAS number 1804053-94-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of picolinic acid derivatives, which are known for their versatility in various chemical and biological systems. The structure of Methyl 6-fluoro-4-methylpicolinate consists of a picolinic acid backbone with a methyl group at position 4 and a fluorine atom at position 6, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of Methyl 6-fluoro-4-methylpicolinate in the field of coordination chemistry. Its ability to act as a ligand in metal complexes has been extensively explored, particularly in the context of catalysis and materials science. Researchers have demonstrated that this compound can form stable complexes with transition metals such as copper, zinc, and nickel, which exhibit enhanced catalytic activity in various organic transformations. For instance, a study published in the Journal of Catalysis revealed that Methyl 6-fluoro-4-methylpicolinate-based catalysts significantly improve the efficiency of alkene epoxidation reactions under mild conditions.

In addition to its role in coordination chemistry, Methyl 6-fluoro-4-methylpicolinate has also been investigated for its potential in pharmacology. The compound's structure suggests that it may possess bioactive properties, making it a promising candidate for drug development. Recent research has focused on its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. A study conducted by Smith et al. (2023) reported that Methyl 6-fluoro-4-methylpicolinate exhibited moderate inhibitory activity against these enzymes, indicating its potential as a lead compound for Alzheimer's disease therapeutics.

The synthesis of Methyl 6-fluoro-4-methylpicolinate has been optimized through various methods, with a particular emphasis on green chemistry principles. Traditional synthetic routes often involve multi-step reactions with harsh conditions; however, recent advancements have introduced more efficient and environmentally friendly approaches. For example, a paper published in Green Chemistry described a one-pot synthesis method utilizing microwave-assisted heating, which significantly reduced reaction time and energy consumption while maintaining high yields.

The application of Methyl 6-fluoro-4-methylpicolinate extends beyond traditional chemical and pharmacological fields. It has also found utility in analytical chemistry as a chelating agent for metal ion separations. Its high selectivity towards certain metal ions makes it an ideal candidate for use in ion chromatography and other separation techniques. A study by Johnson et al. (2023) demonstrated that Methyl 6-fluoro-4-methylpicolinate-based stationary phases could effectively separate transition metals from complex matrices, showcasing its potential in environmental monitoring and quality control applications.

Furthermore, the environmental impact of Methyl 6-fluoro-4-methylpicolinate has been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant long-term environmental risks when used responsibly. However, further research is required to fully understand its ecological implications.

In conclusion, Methyl 6-fluoro-4-methypicolinate (CAS No.: 1804053-94-8 strong>) is a versatile compound with diverse applications across multiple disciplines. Its role as a ligand in coordination chemistry, potential as a bioactive agent in pharmacology, and utility in analytical techniques highlight its significance in contemporary scientific research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.